6-(Furan-2-ylmethyl)-4,7,8-trimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-4,7,8-trimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O3/c1-14-7-5-8-17(11-14)12-27-21(29)19-20(25(4)23(27)30)24-22-26(13-18-9-6-10-31-18)15(2)16(3)28(19)22/h5-11H,12-13H2,1-4H3
• InChI Key: OFMLEMXBTRJJIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3=C(N=C4N3C(=C(N4CC5=CC=CO5)C)C)N(C2=O)C
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

6-(Furan-2-ylmethyl)-4,7,8-trimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Bioactive Furanyl- or Thienyl-Substituted Nucleobases, Nucleosides, and Their Analogues

Five-membered heterocycles, such as furan and thiophene, are crucial in drug design due to their presence in bioactive molecules. This review highlights the significance of furan-2-yl, furan-3-yl, thien-2-yl, and thien-3-yl substituents in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and selected analogues. The study focuses on compounds with a heteroaromatic ring connected through a bond and assesses the impact of bioisosteric replacement of aryl with heteroaryl substituents on their activities. It includes various classes of compounds like 5-heteroaryl-2'-deoxyuridines, 8-heteroaryl-2,9-disubstituted adenine derivatives, and more, discussing modifications to optimize antiviral, antitumor, antimycobacterial, or antiparkinsonian actions (Ostrowski, 2022).

Conversion of Benzimidazoles, Imidazothiazoles, and Imidazoles into CNS Acting Drugs

This study explores the synthesis of benzimidazole, imidazothiazole, and imidazole into potent CNS drugs due to the increasing incidence of challenging new CNS diseases. The furan ring(s) might significantly penetrate the CNS for treating neurological disorders, with imidazole showing potent CNS penetrability and activity. The azole group common to these classes may be responsible for some CNS effects, suggesting the potential for developing new CNS active drugs (Saganuwan, 2020).

Biological Activity and Pharmacology of Cryptotanshinone

Cryptotanshinone, a compound extracted from Salvia miltiorrhiza, shows a diverse range of pharmacological effects, including anti-cancer, anti-inflammatory, and neuroprotective activities. This review details cryptotanshinone's structure, pharmacokinetics, pharmacological activity, and derivatives. The compound's molecular mechanisms involve various pathways such as JAK2/STAT3 and PI3K/AKT, highlighting its potential medicinal utility (Li et al., 2021).

Furan Fatty Acids: Beneficial or Harmful to Health?

Furan fatty acids, present in plants, algae, and fish, exhibit anti-oxidant and anti-inflammatory activities. This review discusses the metabolite 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid (CMPF) and its association with diabetes and renal health. The review suggests that furan fatty acids are generally beneficial for health, despite controversies surrounding CMPF as a health marker (Xu et al., 2017).